Cas no 90346-05-7 (1-(1-allyl-3-pyrrolidinyl)methanamine)

• Product Name: 1-(1-allyl-3-pyrrolidinyl)methanamine
• CAS No: 90346-05-7
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• MDL: MFCD26959753
• CID: 1087220
• PubChem ID: 45791152
• Update Time: 2025-05-27

1-(1-allyl-3-pyrrolidinyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-Allylpyrrolidin-3-yl)methanamine
• 1-(1-Allyl-3-pyrrolidinyl)methanamine
• (1-prop-2-enylpyrrolidin-3-yl)methanamine
• SCHEMBL9877216
• 90346-05-7
• AKOS011341815
• 1-(1-allyl-3-pyrrolidinyl)methanamine

• MDL： MFCD26959753
• Inchi： 1S/C8H16N2/c1-2-4-10-5-3-8(6-9)7-10/h2,8H,1,3-7,9H2
• InChI Key： SQSLLTYAXASINB-UHFFFAOYSA-N
• SMILES： N1(CC=C)CCC(CN)C1

Computed Properties

• Exact Mass: 140.131348519g/mol
• Monoisotopic Mass: 140.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.3Ų

1-(1-allyl-3-pyrrolidinyl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 1-(1-allyl-3-pyrrolidinyl)methanamine

Comprehensive Overview of 1-(1-allyl-3-pyrrolidinyl)methanamine (CAS No. 90346-05-7): Properties, Applications, and Industry Insights

1-(1-allyl-3-pyrrolidinyl)methanamine, identified by its CAS number 90346-05-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique pyrrolidine backbone modified with an allyl group and a methanamine substituent, making it a versatile intermediate in synthetic chemistry. Its structural complexity and functional groups enable diverse applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential due to its ability to act as a building block for bioactive molecules.

The compound's allyl-pyrrolidine moiety is a key focus in modern medicinal chemistry, as it mimics natural alkaloids and enhances binding affinity to biological targets. Recent studies highlight its relevance in designing central nervous system (CNS) therapeutics, aligning with growing interest in neuropharmacology. With the rise of AI-driven drug discovery, computational models frequently analyze derivatives of 1-(1-allyl-3-pyrrolidinyl)methanamine to predict novel drug candidates. This aligns with trending searches like "pyrrolidine derivatives in CNS drugs" and "allylamine applications in pharmaceuticals."

From a synthetic perspective, the compound's reactive sites allow for selective modifications, making it valuable for structure-activity relationship (SAR) studies. Its stability under various conditions has been documented in peer-reviewed journals, addressing common queries such as "pyrrolidine stability in organic synthesis." Furthermore, its low environmental persistence compared to traditional amines positions it as a greener alternative, resonating with the industry's shift toward sustainable chemistry.

In analytical chemistry, advanced techniques like LC-MS and NMR spectroscopy are employed to characterize CAS 90346-05-7, ensuring purity for high-value applications. The compound's spectral data is often referenced in databases, catering to researchers searching for "NMR peaks of allyl-pyrrolidine compounds." Additionally, its compatibility with catalytic hydrogenation methods has been explored, offering pathways to novel chiral amines—a topic frequently discussed in asymmetric synthesis forums.

Market trends indicate rising demand for custom synthesis of 1-(1-allyl-3-pyrrolidinyl)methanamine, driven by contract research organizations (CROs) and academic labs. Regulatory agencies classify it as non-hazardous under standard handling protocols, though proper laboratory safety measures are recommended. This addresses frequent searches like "safe handling of pyrrolidine derivatives." As the pharmaceutical industry prioritizes small-molecule libraries, this compound's role in high-throughput screening continues to expand.

Future research directions may explore its utility in bioconjugation or proteolysis-targeting chimeras (PROTACs), cutting-edge areas in drug development. Its scalable synthesis and commercial availability further enhance its appeal. For researchers investigating "pyrrolidine-based drug leads" or "allylamine functionalization techniques," 90346-05-7 represents a compelling case study in innovation at the intersection of chemistry and biology.